Cas no 2171892-82-1 (5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-methylbenzoic acid)

• Product Name: 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-methylbenzoic acid
• CAS No: 2171892-82-1
• MF: C₂₇H₂₂N₂O₅
• MW: 454.473987102509
• CID: 6415210
• PubChem ID: 165555462
• Update Time: 2025-10-29

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-methylbenzoic acid
• EN300-1551002
• 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-2-methylbenzoic acid
• 2171892-82-1

• Inchi： 1S/C27H22N2O5/c1-17-12-13-18(15-23(17)26(31)32)29-25(30)11-6-14-28-27(33)34-16-24-21-9-4-2-7-19(21)20-8-3-5-10-22(20)24/h2-5,7-10,12-13,15,24H,14,16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： VXBWIXKKRIUMOZ-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(NC1C=CC(C)=C(C(=O)O)C=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 454.15287181g/mol
• Monoisotopic Mass: 454.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-methylbenzoic acid

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-methylbenzoic acid (CAS No. 2171892-82-1): A Comprehensive Overview

The compound 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-methylbenzoic acid (CAS No. 2171892-82-1) is a specialized chemical entity with significant relevance in modern organic synthesis and pharmaceutical research. This molecule, often abbreviated as Fmoc-protected amino acid derivative, is widely utilized in peptide synthesis and medicinal chemistry due to its unique structural features and reactivity. The presence of both the Fmoc (9-fluorenylmethoxycarbonyl) protecting group and the but-2-ynamido linker makes it a versatile building block for constructing complex molecular architectures.

One of the most notable aspects of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-methylbenzoic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is a cornerstone in SPPS, offering excellent stability under basic conditions while being easily removable under mild acidic conditions. This property is particularly valuable in the synthesis of peptide-based therapeutics, a rapidly growing segment in the pharmaceutical industry. Researchers are increasingly focusing on peptide drugs due to their high specificity and lower toxicity compared to traditional small-molecule drugs, making this compound a critical tool in drug discovery.

The but-2-ynamido moiety in CAS No. 2171892-82-1 introduces an alkyne functional group, which is highly valuable in click chemistry applications. Click chemistry, a Nobel Prize-winning concept, has revolutionized the field of bioconjugation and materials science. The alkyne group can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling the efficient and selective formation of triazole linkages. This reactivity is exploited in the development of bioconjugates, drug delivery systems, and even diagnostic probes, aligning with current trends in personalized medicine and targeted therapies.

From a structural perspective, the 2-methylbenzoic acid component of this compound adds an aromatic character, which can influence the pharmacokinetic properties of the resulting peptides or conjugates. Aromatic rings are known to enhance protein binding and metabolic stability, making this derivative particularly useful in the design of bioactive molecules. The methyl substitution at the 2-position further modulates the steric and electronic properties, offering additional tunability for researchers.

The synthesis and application of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-methylbenzoic acid are closely tied to advancements in automated peptide synthesis and high-throughput screening. With the rise of artificial intelligence (AI) in drug discovery, there is a growing demand for reliable and versatile building blocks like this compound. AI-driven platforms often require structurally diverse and functionally rich molecules to explore vast chemical spaces, and CAS No. 2171892-82-1 fits perfectly into this paradigm.

In the context of green chemistry, researchers are also exploring sustainable methods for the synthesis and deprotection of Fmoc-protected compounds. Traditional methods often involve hazardous reagents, but newer approaches using biocatalysts or microwave-assisted synthesis are gaining traction. This aligns with the broader industry shift toward environmentally friendly processes, a topic of significant interest in both academic and industrial settings.

The market for peptide synthesis reagents, including 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-methylbenzoic acid, is expected to grow steadily, driven by the increasing demand for peptide-based drugs and therapeutic proteins. Key applications include cancer therapeutics, diabetes management, and antimicrobial agents, all of which are high-priority areas in global healthcare. The compound’s versatility also extends to material science, where it is used to create functionalized surfaces and polymers with tailored properties.

For researchers working with CAS No. 2171892-82-1, it is essential to consider storage and handling conditions. The compound should be stored in a cool, dry place, protected from light and moisture, to maintain its stability. Proper handling ensures consistent performance in synthetic applications and minimizes the risk of degradation. Suppliers often provide detailed technical data sheets and certificates of analysis, which are critical for quality assurance in research and production environments.

In summary, 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-methylbenzoic acid (CAS No. 2171892-82-1) is a multifaceted compound with broad applications in peptide synthesis, click chemistry, and drug development. Its unique structural features and compatibility with modern synthetic techniques make it a valuable asset for researchers and industries alike. As the fields of biotechnology and pharmaceuticals continue to evolve, the demand for such specialized reagents is likely to increase, underscoring the importance of this compound in contemporary science.